Cas no 21240-68-6 (5,7,10,11-tetramethyl-6h-pyrido[4,3-b]carbazole)

5,7,10,11-tetramethyl-6h-pyrido[4,3-b]carbazole structure
21240-68-6 structure
Product Name:5,7,10,11-tetramethyl-6h-pyrido[4,3-b]carbazole
CAS No:21240-68-6
MF:C19H18N2
MW:274.359624385834
CID:911354
PubChem ID:265933
Update Time:2025-04-19

5,7,10,11-tetramethyl-6h-pyrido[4,3-b]carbazole Chemical and Physical Properties

Names and Identifiers

    • 5,7,10,11-tetramethyl-6h-pyrido[4,3-b]carbazole
    • 5,7,10,11-Tetramethyl-6H-pyrido< 4,3-b> carbazol
    • AC1L6F1K
    • AC1Q4YDD
    • AG-K-01449
    • AR-1G6278
    • CTK4E6185
    • Ellipticine,10-dimethyl-
    • NSC102726
    • NSC-102726
    • DTXSID60295531
    • 21240-68-6
    • Inchi: 1S/C19H18N2/c1-10-5-6-11(2)18-16(10)17-12(3)15-9-20-8-7-14(15)13(4)19(17)21-18/h5-9,21H,1-4H3
    • InChI Key: ZOBMLFKZTVQMHB-UHFFFAOYSA-N
    • SMILES: N1C2C(C)=CC=C(C)C=2C2C(C)=C3C=NC=CC3=C(C)C1=2

Computed Properties

  • Exact Mass: 274.14714
  • Monoisotopic Mass: 274.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68

5,7,10,11-tetramethyl-6h-pyrido[4,3-b]carbazole Related Literature

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